BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Tungsten-
182 Analysis in Geological Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungsten-182
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Introduction

The analysis of Tungsten-182 (182W) in geological materials provides crucial insights into a
variety of geological processes, from core-mantle differentiation to the formation of ore
deposits. As a moderately siderophile element, tungsten's isotopic composition can trace the
contributions of core materials to mantle plumes and help decipher the timing of planetary
accretion and differentiation. High-precision measurement of the 182W/184\W jsotope ratio is
paramount for these studies and relies on meticulous sample preparation to isolate tungsten
from the complex matrix of geological samples and to eliminate isobaric interferences.

This document provides a detailed overview of the sample preparation workflow, from initial
physical processing to chemical separation and purification, culminating in a sample ready for
analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Experimental Workflow

The overall workflow for the preparation of geological samples for 182W analysis can be
summarized in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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